6-[4-(diethylamino)benzylidene]-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
6-[4-(diethylamino)benzylidene]-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0874921
InChI:
InChI=1S/C23H31N5OS/c1-4-7-8-9-10-11-20-26-28-21(24)19(22(29)25-23(28)30-20)16-17-12-14-18(15-13-17)27(5-2)6-3/h12-16,24H,4-11H2,1-3H3/b19-16-,24-21?
SMILES:
CCCCCCCC1=NN2C(=N)C(=CC3=CC=C(C=C3)N(CC)CC)C(=O)N=C2S1
Molecular Formula:
C23H31N5OS
Molecular Weight:
425.6 g/mol
6-[4-(diethylamino)benzylidene]-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
CAS No.:
Cat. No.: VC0874921
Molecular Formula: C23H31N5OS
Molecular Weight: 425.6 g/mol
* For research use only. Not for human or veterinary use.
![6-[4-(diethylamino)benzylidene]-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H31N5OS |
|---|---|
| Molecular Weight | 425.6 g/mol |
| IUPAC Name | (6Z)-6-[[4-(diethylamino)phenyl]methylidene]-2-heptyl-5-imino-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one |
| Standard InChI | InChI=1S/C23H31N5OS/c1-4-7-8-9-10-11-20-26-28-21(24)19(22(29)25-23(28)30-20)16-17-12-14-18(15-13-17)27(5-2)6-3/h12-16,24H,4-11H2,1-3H3/b19-16-,24-21? |
| Standard InChI Key | ZCZZIURTVXSTSD-QTQSCGLDSA-N |
| Isomeric SMILES | CCCCCCCC1=NN2C(=N)/C(=C/C3=CC=C(C=C3)N(CC)CC)/C(=O)N=C2S1 |
| SMILES | CCCCCCCC1=NN2C(=N)C(=CC3=CC=C(C=C3)N(CC)CC)C(=O)N=C2S1 |
| Canonical SMILES | CCCCCCCC1=NN2C(=N)C(=CC3=CC=C(C=C3)N(CC)CC)C(=O)N=C2S1 |
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